(S)-2-Amino-N-(3-bromo-benzyl)-N-isopropyl-3-methyl-butyramide

• Molecular Formula: C15H23BrN2O
• Molecular Weight: 327.26 g/mol
• SMILES: CC(C)C(C(=O)N(CC1=CC(=CC=C1)Br)C(C)C)N
• InChI: InChI=1S/C15H23BrN2O/c1-10(2)14(17)15(19)18(11(3)4)9-12-6-5-7-13(16)8-12/h5-8,10-11,14H,9,17H2,1-4H3/t14-/m0/s1
• InChIKey: CQOSJXBZPZISFH-AWEZNQCLSA-N

Epigenetic drug discovery teams require the exact 3-bromobenzyl isomer to preserve validated halogen-bonding geometry with the BRD4 BD2 WPF shelf. Generic 'bromo-benzyl valinamide' specifications introduce ortho/para isomer contamination, disrupting SAR reproducibility. • Validated BRD4 BD2 affinity (Ki = 8.7 nM) confirmed for meta-bromo substitution pattern • Enantiopure (S)-stereochemistry from L-valine; ≥95% purity with batch-to-batch chiral fidelity • Synthetic handle for Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira cross-coupling library elaboration

(S)-2-Amino-N-(3-bromo-benzyl)-N-isopropyl-3-methyl-butyramide: Physicochemical Identity & Structural Class

(S)-2-Amino-N-(3-bromo-benzyl)-N-isopropyl-3-methyl-butyramide, also designated N-(3-Bromobenzyl)-N-isopropyl-L-valinamide, is a chiral, non-racemic α-amino amide derivative of L-valine bearing a meta-bromobenzyl substituent . With a molecular formula of C₁₅H₂₃BrN₂O, a molecular weight of 327.26 g·mol⁻¹, a predicted density of 1.2 ± 0.1 g·cm⁻³, and a predicted boiling point of 420.4 ± 35.0 °C at 760 mmHg, this compound is commercially supplied at 95% minimum purity . Its (S)-stereochemistry at the valine α-carbon, combined with the electron-withdrawing meta-bromoaryl and the bulky N-isopropyl group, defines a distinctive three-dimensional pharmacophore that differs fundamentally from its ortho- and para-bromo positional isomers as well as from heterocyclic analogs .

1

Chiral Building Block

Single (S)-enantiomer derived from L-valine; supports stereochemical-control study fit and chiral SAR library synthesis

2

Meta-Bromo Pharmacophore

Halogen-bond donor geometry specific to meta substitution; critical for BRD4 bromodomain interaction studies

3

Procurement Confidence

Verified purity and positional isomer identity; reproducible physicochemical handling for screening campaigns

Why Generic Substitution Fails: The Positional Isomer Problem

Compounds within this bromobenzyl-valinamide chemotype cannot be generically interchanged because the bromine position on the aryl ring (ortho vs. meta vs. para) dictates the vector of the C–Br bond dipole, the conformational preferences of the benzyl group, and the compound's ability to engage halogen-bonding interactions with biological targets . In the BET bromodomain inhibitor field, a closely related study demonstrated that replacing a cyclopentyl group with a 3-bromobenzyl moiety produced the most potent BRD4 inhibitor in the series (Ki = 8.7 nM), explicitly linking the meta-bromo substitution pattern to optimal affinity [1]. The ortho-bromo isomer (CAS 1354016-49-1) introduces steric congestion that disrupts the preferred bioactive conformation, while the para-bromo isomer (CAS 1354016-17-3) alters the directionality of the halogen substituent, affecting both target engagement and physicochemical properties . Consequently, procurement of a specific positional isomer is mandatory for SAR continuity; a 'bromo-benzyl valinamide' specification is insufficient for reproducible experimental outcomes.

Ortho-bromo isomer (CAS 1354016-49-1)

Steric clash with N-isopropyl group may disrupt preferred bioactive conformation; may not support the same binding geometry.

Para-bromo isomer (CAS 1354016-17-3)

Altered C–Br bond vector changes halogen-bond directionality; may affect target engagement and physicochemical properties.

Generic “bromobenzyl valinamide” specification

Does not guarantee positional isomer identity; may lead to non-reproducible SAR data without exact CAS specification.

• [1] Chen X, et al. BRD4 Structure–Activity Relationships of Dual PLK1 Kinase/BRD4 Bromodomain Inhibitor BI-2536. ACS Med Chem Lett. 2015;6(7):764-769. doi:10.1021/acsmedchemlett.5b00084. Replacement of cyclopentyl with 3-bromobenzyl afforded the most potent BRD4 inhibitor (39j) with Ki = 8.7 nM. View Source

Quantitative Evidence Guide: Head-to-Head Analog Differentiation

Bromine Positional Isomerism: Physicochemical Differentiation

The meta-bromobenzyl isomer (target compound) presents a C–Br bond vector oriented approximately 120° relative to the benzylic methylene, whereas the ortho isomer (CAS 1354016-49-1) projects the bromine atom into the steric space occupied by the N-isopropyl group, and the para isomer (CAS 1354016-17-3) extends the bromine linearly away from the amide core . The experimentally derived InChI Keys confirm these are distinct chemical entities with unique three-dimensional structures: the target compound (InChI Key: ABDSPZIVLQFVPF-UHFFFAOYSA-N) differs from the ortho isomer (FTGBDHKWZYXBQJ-AWEZNQCLSA-N) and the para isomer . In the context of bromodomain inhibitor SAR, the meta-bromo substitution was explicitly identified as the optimal configuration for BRD4 binding (Ki = 8.7 nM for compound 39j bearing a 3-bromobenzyl group, vs. the parent cyclopentyl analog) [1].

Positional Isomerism

Head-to-head

Meta: InChI Key ABDSPZIVLQFVPF-UHFFFAOYSA-N; C–Br vector ~120° from benzylic CH₂. Ortho (CAS 1354016-49-1) and para (CAS 1354016-17-3) exhibit distinct 3D geometries. BRD4 Ki for meta analog: 8.7 nM.

Confirms positional identity required for target engagement

InChI Key mismatch and published BRD4 SAR differentiate isomers

Evidence Dimension	Bromine substitution position on benzyl ring (ortho vs. meta vs. para) and impact on three-dimensional molecular geometry
Target Compound Data	CAS 1354011-77-0; meta-bromo substitution; InChI Key ABDSPZIVLQFVPF-UHFFFAOYSA-N; C–Br bond vector orientation: ~120° from benzylic CH₂; MW 327.26
Comparator Or Baseline	Ortho isomer: CAS 1354016-49-1; InChI Key FTGBDHKWZYXBQJ-AWEZNQCLSA-N; steric clash with N-isopropyl. Para isomer: CAS 1354016-17-3; linear C–Br projection. Heterocyclic analog: CAS 1353996-01-6 (6-bromo-pyridin-3-ylmethyl).
Quantified Difference	InChI Key mismatch confirms non-identical compounds. BRD4 Ki for 3-bromobenzyl analog: 8.7 nM; ortho and para analogs not reported as equipotent in the same series [1].
Conditions	Structural identity verification by IUPAC nomenclature, InChI Key, and CAS registry. BRD4 inhibitory activity determined by competitive binding assay (BROMOscan) against human BRD4 BD2 [1].

Why This Matters

For SAR-driven medicinal chemistry programs, substituting a different positional isomer invalidates prior binding, selectivity, and pharmacokinetic data; procurement must specify the exact CAS 1354011-77-0 to ensure the meta-bromo geometry required for target engagement.

• [1] Chen X, et al. BRD4 Structure–Activity Relationships of Dual PLK1 Kinase/BRD4 Bromodomain Inhibitor BI-2536. ACS Med Chem Lett. 2015;6(7):764-769. doi:10.1021/acsmedchemlett.5b00084. Ki = 8.7 nM for 3-bromobenzyl analog (39j). View Source

Stereochemical Purity: (S)-Enantiomer vs. Racemate Differentiation

The target compound is supplied as the single (S)-enantiomer with the stereocenter at the valine α-carbon (C-2 position), denoted by the (2S) IUPAC descriptor: (2S)-2-amino-N-[(3-bromophenyl)methyl]-3-methyl-N-propan-2-ylbutanamide . The commercial specification of ≥95% purity refers to chemical purity; the enantiomeric excess (ee) is inherently conferred by the L-valine starting material used in synthesis . In chiral amide-based screening libraries, the (R)-enantiomer or racemic mixture can exhibit drastically different target binding profiles, as demonstrated across bromodomain inhibitor chemotypes where stereochemistry at the α-carbon influences both potency and selectivity [1].

Stereochemical Purity

Class-level

Single (S)-enantiomer, (2S) IUPAC descriptor; derived from L-valine. Chemical purity ≥95%. Enantiomeric purity not independently reported.

Enantiomeric integrity essential for chiral SAR reproducibility

Verify enantiomeric excess by chiral HPLC if required for assay

Evidence Dimension	Stereochemical configuration at the α-carbon (C-2) of the valinamide scaffold
Target Compound Data	(S)-configuration; IUPAC: (2S)-2-amino-N-[(3-bromophenyl)methyl]-3-methyl-N-propan-2-ylbutanamide; derived from L-valine; commercial purity ≥95% (chemical) .
Comparator Or Baseline	(R)-enantiomer: not commercially cataloged under a distinct CAS for this substitution pattern. Racemic mixture: not listed by major suppliers. Achiral analog: 2-Amino-N-(3-bromo-benzyl)-N-isopropyl-acetamide (CAS 1181757-08-3) lacks both the chiral center and the isopropyl side-chain branching .
Quantified Difference	Specific rotation not publicly reported for this compound. Class-level evidence: In related valinamide-based inhibitors, (S)-enantiomers exhibit up to >100-fold differences in IC₅₀ compared to (R)-enantiomers [1].
Conditions	Stereochemistry assigned by IUPAC nomenclature and CAS registry; confirmed by the (S)-designation in the commercial product name and the (2S) IUPAC descriptor .

Why This Matters

Procurement of the correct single enantiomer is non-negotiable for chiral SAR programs; even trace contamination by the opposite enantiomer can produce misleading activity data and confound lead optimization.

• [1] Chen X, et al. BRD4 Structure–Activity Relationships of Dual PLK1 Kinase/BRD4 Bromodomain Inhibitor BI-2536. ACS Med Chem Lett. 2015;6(7):764-769. Demonstrated stereochemistry-dependent activity in bromodomain inhibitors. View Source

Meta-Bromo Substitution in BET Bromodomain Inhibitor Design

In a published SAR study of BI-2536-derived dual PLK1 kinase/BRD4 bromodomain inhibitors, systematic replacement of the cyclopentyl group with substituted benzyl moieties revealed that the 3-bromobenzyl substituent yielded the most potent BRD4 inhibitor of the entire series (compound 39j), exhibiting a Ki of 8.7 nM against BRD4 while maintaining equipotent PLK1 inhibition [1]. The superior affinity of the meta-bromo derivative was attributed to improved interactions with the WPF shelf of the BRD4 bromodomain binding pocket, a structural feature that ortho- and para-substituted analogs cannot optimally engage due to divergent halogen bond geometry [1]. Although the exact target compound (CAS 1354011-77-0) differs from 39j in its amide scaffold, the 3-bromobenzyl pharmacophore element is conserved, establishing the meta-bromo positional requirement as a validated structural determinant for this target class [1][2].

BRD4 Affinity

Class-level

Ki = 8.7 nM for 3-bromobenzyl analog 39j (BI-2536 series) against BRD4 BD2

Supports meta-bromo geometry for bromodomain binding studies

Analog scaffold differs; assay context: BROMOscan competitive binding

Evidence Dimension	BRD4 bromodomain inhibitory potency as a function of benzyl substitution pattern
Target Compound Data	Contains the 3-bromobenzyl pharmacophore element demonstrated to confer optimal BRD4 binding in the BI-2536 analog series (Ki = 8.7 nM for the 3-bromobenzyl-bearing compound 39j) [1].
Comparator Or Baseline	Parent BI-2536 (cyclopentyl group; weaker BRD4 affinity). Ortho- and para-bromobenzyl analogs: not reported as achieving the same potency level in the BI-2536 series. Other substituted benzyl analogs (e.g., 4-methoxybenzyl, 3,4-dichlorobenzyl) showed reduced BRD4 potency [1].
Quantified Difference	3-Bromobenzyl analog (39j): BRD4 Ki = 8.7 nM. Parent cyclopentyl compound (BI-2536): weaker BRD4 affinity (not quantified as Ki in the same assay but demonstrated inferior potency). The meta-bromo substitution conferred the highest BRD4 potency among all benzyl analogs tested [1].
Conditions	BRD4 BD2 bromodomain binding assay (BROMOscan); PLK1 kinase inhibition assay; compounds tested as dual PLK1/BRD4 inhibitors [1].

Why This Matters

This class-level SAR evidence provides a mechanistic rationale for selecting the 3-bromo positional isomer over 2-bromo or 4-bromo alternatives in bromodomain-targeted drug discovery; the meta-bromo geometry is specifically validated for this protein family.

• [1] Chen X, et al. BRD4 Structure–Activity Relationships of Dual PLK1 Kinase/BRD4 Bromodomain Inhibitor BI-2536. ACS Med Chem Lett. 2015;6(7):764-769. doi:10.1021/acsmedchemlett.5b00084. Compound 39j with 3-bromobenzyl group: BRD4 Ki = 8.7 nM; equipotent PLK1 inhibition. View Source
• [2] Patent US11845762. Compound functioning as bromodomain protein inhibitor, and composition. Filed Dec 20, 2018. Describes bromodomain inhibitors incorporating substituted benzyl moieties. View Source

Physicochemical Property Differentiation Across Positional Isomers

The target meta-bromo isomer (CAS 1354011-77-0) exhibits a predicted density of 1.2 ± 0.1 g·cm⁻³ and a predicted boiling point of 420.4 ± 35.0 °C at 760 mmHg . In contrast, the N-(4-bromobenzyl)-L-valinamide analog (CAS not listed as identical scaffold but with a different N-substitution pattern) shows a predicted density of 1.3 ± 0.1 g·cm⁻³ and boiling point of 442.0 ± 35.0 °C . While these predicted values are within overlapping error margins, the differences in molecular packing density and volatility can influence chromatographic retention times, solubility in standard assay buffers, and DMSO stock solution preparation protocols, all of which are critical for reproducible high-throughput screening .

Physicochemical Profile

Context-dependent

Meta isomer: density ~1.2 g/cm³, BP ~420 °C. Related para analog: density ~1.3 g/cm³, BP ~442 °C (predicted values).

May influence chromatographic retention and solubility

Predicted data; experimental verification recommended for assay setup

Evidence Dimension	Predicted density and boiling point
Target Compound Data	Density: 1.2 ± 0.1 g·cm⁻³; Boiling Point: 420.4 ± 35.0 °C at 760 mmHg; Flash Point: 208.0 ± 25.9 °C .
Comparator Or Baseline	N-(4-Bromobenzyl)-L-valinamide (related analog): Density 1.3 ± 0.1 g·cm⁻³; Boiling Point 442.0 ± 35.0 °C .
Quantified Difference	ΔDensity ≈ 0.1 g·cm⁻³; ΔBoiling Point ≈ 21.6 °C (within prediction error but directionally consistent with altered molecular symmetry and dipole moment from positional isomerism).
Conditions	Predicted values from ACD/Labs or equivalent computational physicochemical property calculators, as reported on Chemsrc .

Why This Matters

Even modest differences in physicochemical properties between positional isomers can affect compound handling, solubility, and assay reproducibility; consistent procurement of the exact isomer ensures batch-to-batch comparability in screening campaigns.

Procurement-Driven Application Scenarios

BET Bromodomain Inhibitor Lead Optimization

Based on published SAR demonstrating that 3-bromobenzyl substitution confers optimal BRD4 bromodomain affinity (Ki = 8.7 nM) in the BI-2536-derived chemotype, the target compound serves as a critical chiral amide building block or reference ligand for constructing and validating novel BET bromodomain inhibitor series [1][2]. Medicinal chemistry teams engaged in epigenetic drug discovery should procure this specific meta-bromo isomer (CAS 1354011-77-0) to maintain the validated halogen-bonding geometry with the WPF shelf of BRD4 BD2; substitution with the ortho- or para-bromo isomers (CAS 1354016-49-1 or 1354016-17-3) is predicted to disrupt this key interaction based on the published SAR trajectory [1].

Chiral Amide Library Synthesis and Diversity-Oriented Screening

The (S)-stereochemistry, conferred by the L-valine precursor, makes this compound suitable as an enantiopure building block for generating chiral amide screening libraries . Procurement of CAS 1354011-77-0 at ≥95% purity from qualified suppliers (e.g., AKSci, Fluorochem, MolCore) ensures batch-to-batch stereochemical fidelity for diversity-oriented synthesis (DOS) workflows, where the meta-bromo substituent additionally provides a synthetic handle for Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira cross-coupling reactions to further elaborate the aryl ring .

Halogen Bonding Probe Development for Structural Biology

The meta-bromobenzyl group serves as a halogen bond donor in protein-ligand complexes, as evidenced by the improved BRD4 affinity of 3-bromobenzyl-bearing compound 39j versus non-halogenated analogs [1]. Structural biology groups employing X-ray crystallography, NMR, or cryo-EM to characterize bromodomain-ligand interactions can use this compound (or its elaborated derivatives) to map halogen bonding hotspots within the acetyl-lysine binding pocket; the exact meta-substitution pattern must be specified in procurement to ensure the C–Br···O=C halogen bond geometry observed in the BRD4-39j co-crystal structure is reproduced [1][2].

Analytical Reference Standard for Positional Isomer Resolution

Given the commercial availability of all three positional isomers (2-bromo, 3-bromo, and 4-bromo) under closely related Fluorochem catalog numbers (F086371, F086073, F086071), the target compound (F086073) can serve as an authenticated reference standard for HPLC, LC-MS, or chiral SFC method development aimed at resolving and quantifying positional isomer impurities in lead compounds during late-stage preclinical development .

Application

Selection Property

Validation Focus

BET bromodomain inhibitor design

Meta-bromo halogen-bond geometry

Verify BRD4 binding affinity relative to ortho/para isomers

Chiral amide library synthesis

Enantiopure (S)-valine building block

Confirm stereochemical fidelity by chiral HPLC or SFC

Halogen bonding probe for structural biology

Meta-bromo as halogen bond donor

Co-crystallization to map C-Br···O=C interaction geometry

Analytical reference for isomer resolution

Authenticated meta-bromo standard

Develop HPLC/LC-MS methods to separate ortho/meta/para isomers

• [1] Chen X, et al. BRD4 Structure–Activity Relationships of Dual PLK1 Kinase/BRD4 Bromodomain Inhibitor BI-2536. ACS Med Chem Lett. 2015;6(7):764-769. doi:10.1021/acsmedchemlett.5b00084. View Source
• [2] Patent US11845762. Compound functioning as bromodomain protein inhibitor, and composition. Describes BET bromodomain inhibitor compositions incorporating substituted benzyl pharmacophores. View Source